Cas no 210826-67-8 (1-(3-Bromophenyl)cyclobutan-1-ol)

• Product Name: 1-(3-Bromophenyl)cyclobutan-1-ol
• CAS No: 210826-67-8
• MF: C₁₀H₁₁BrO
• MW: 227.097742319107
• MDL: MFCD23708969
• CID: 4764381
• PubChem ID: 18461571
• Update Time: 2026-02-26

1-(3-Bromophenyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromophenyl)-cyclobutanol
• 1-(3-Bromophenyl)cyclobutanol
• 1-(3-BROMOPHENYL)CYCLOBUTAN-1-OL
• 1-(3-bromo-phenyl)cyclobutanol
• 1-(3-Bromo-phenyl)-cyclobutanol
• 1-(3-Bromophenyl)cyclobutan-1-ol

• MDL： MFCD23708969
• Inchi： 1S/C10H11BrO/c11-9-4-1-3-8(7-9)10(12)5-2-6-10/h1,3-4,7,12H,2,5-6H2
• InChI Key： ABDSPZIVLQFVPF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1(CCC1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2

Additional information on 1-(3-Bromophenyl)cyclobutan-1-ol

Comprehensive Overview of 1-(3-Bromophenyl)cyclobutan-1-ol (CAS No. 210826-67-8): Properties, Applications, and Industry Insights

1-(3-Bromophenyl)cyclobutan-1-ol (CAS No. 210826-67-8) is a specialized organic compound gaining traction in pharmaceutical and material science research. This brominated cyclobutanol derivative exhibits unique structural features, combining a cyclobutane ring with a bromophenyl group, making it valuable for molecular scaffolding and intermediate synthesis. Recent studies highlight its potential in drug discovery programs, particularly for modifying pharmacokinetic properties of lead compounds.

The compound's 3-bromo substitution pattern enables selective cross-coupling reactions, a feature highly sought after in modern palladium-catalyzed transformations. Researchers are particularly interested in its application for Suzuki-Miyaura couplings, where the bromine atom serves as an excellent leaving group. This aligns with current industry trends toward atom-efficient synthesis and green chemistry principles, addressing growing concerns about sustainable chemical production.

From a structural perspective, the cyclobutanol moiety introduces significant ring strain (approximately 26 kcal/mol), which can be strategically exploited in conformationally constrained drug design. This characteristic makes 1-(3-Bromophenyl)cyclobutan-1-ol particularly valuable for developing GPCR-targeting therapeutics, where rigid structures often enhance binding selectivity. Recent patent analyses reveal increasing incorporation of similar scaffolds in CNS drug candidates and anti-inflammatory agents.

Analytical characterization of CAS 210826-67-8 typically involves advanced techniques including HPLC purity analysis, mass spectrometry, and NMR spectroscopy. The compound's chromatographic behavior has been extensively studied, with optimal separation achieved using C18 reverse-phase columns and methanol-water gradients. These analytical protocols are crucial for quality control in contract manufacturing organizations (CMOs) supplying the compound for research purposes.

Current market data indicates growing demand for 1-(3-Bromophenyl)cyclobutan-1-ol among medicinal chemistry research groups, with particular interest from developers of kinase inhibitors and proteolysis targeting chimeras (PROTACs). The compound's balanced lipophilicity (predicted logP ~2.8) makes it suitable for optimizing blood-brain barrier permeability in neurological drug candidates. Several recent publications have explored its use in creating bifunctional molecules for targeted protein degradation.

From a synthetic chemistry perspective, the preparation of 1-(3-Bromophenyl)cyclobutan-1-ol typically involves Grignard reactions between 3-bromophenylmagnesium bromide and cyclobutanone, followed by careful reduction protocols. Process chemists have developed optimized conditions employing cerium chloride as an additive to improve yields, reflecting the compound's importance in scale-up production scenarios. These methodological advances support the growing need for high-quality building blocks in combinatorial chemistry libraries.

The compound's crystal structure has been determined through X-ray diffraction studies, revealing interesting molecular packing patterns influenced by hydrogen bonding networks. These structural insights are valuable for computational chemistry applications, particularly in molecular docking simulations and quantum mechanical calculations. Researchers utilizing AI-assisted drug design platforms frequently incorporate such structural data to improve predictive models for molecular interactions.

In material science applications, 1-(3-Bromophenyl)cyclobutan-1-ol has shown promise as a precursor for liquid crystal materials and organic electronic components. The bromine atom provides a convenient handle for further functionalization through transition metal-catalyzed reactions, enabling the creation of complex π-conjugated systems. This aligns with current research trends in organic photovoltaics and OLED technology development.

Safety assessments indicate that CAS 210826-67-8 requires standard laboratory precautions, with particular attention to bromine handling protocols. Proper personal protective equipment (PPE) including nitrile gloves and chemical splash goggles is recommended when working with this compound. Storage typically involves anhydrous conditions under inert atmosphere to maintain stability, reflecting best practices for oxygen-sensitive compounds.

The global market for 1-(3-Bromophenyl)cyclobutan-1-ol is projected to grow steadily, driven by expanding pharmaceutical R&D activities and increasing demand for specialty chemicals. Several custom synthesis providers now offer the compound in various quantities, from milligram-scale for initial screening to kilogram quantities for process development. This availability supports its growing adoption across diverse research applications in both academic institutions and industrial laboratories.